Cas no 533-98-2 (1,2-Dibromobutane)

• Product Name: 1,2-Dibromobutane
• CAS No: 533-98-2
• MF: C₄H₈Br₂
• MW: 215.914319992065
• MDL: MFCD00000157
• CID: 38099
• PubChem ID: 10792
• Update Time: 2025-04-18

1,2-Dibromobutane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromobutane
• 1,2-Butylene Bromide
• 1,2-Dibrom-butan
• 1,2-dibromo-butane
• Butane,1,2-dibromo
• Butane,2-dibromo
• (?à)-1,2-Dibromobutane
• NSC 6181
• a-Butylene dibromide
• Butane, 1,2-dibromo-
• alpha-Butylene dibromide
• .alpha.-Butylene dibromide
• 1,2-Dibomobutane
• CZWSZZHGSNZRMW-UHFFFAOYSA-N
• 1,2 dibromobutane
• Butane,2-dibromo-
• alpha-Butylene bromide
• .alpha.-Butylene bromide
• NSC6181
• TRA0021421
• NE100
• 1,2-dibromobutane,98%
• (+/-)-1,2-DIBROMOBUTANE
• D0174
• .ALPHA.-BUTYLENE DIBROMIDE [MI]
• AS-56865
• NSC-6181
• FT-0606359
• 533-98-2
• AKOS015915306
• EINECS 208-581-4
• CS-0204830
• AMY31902
• 8471F50VJI
• MFCD00000157
• D89608
• UNII-8471F50VJI
• SCHEMBL11253629
• AI3-14677
• NS00043521
• 1,2-Dibromobutane, 97%
• J-802009
• Q27269501
• DTXSID90870592
• EN300-133999
• SCHEMBL374715
• DB-052330
• SY048973
• Butane, 1,2dibromo
• 1,2Dibromobutane
• DTXCID60818300
• 208-581-4
• AAA53398

• MDL： MFCD00000157
• Inchi： 1S/C4H8Br2/c1-2-4(6)3-5/h4H,2-3H2,1H3
• InChI Key： CZWSZZHGSNZRMW-UHFFFAOYSA-N
• SMILES： BrC(CBr)CC
• BRN： 1731380

Computed Properties

• Exact Mass: 213.89900
• Monoisotopic Mass: 213.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: liquid
• Density: 1.789 g/mL at 25 °C(lit.)
• Melting Point: -65°C
• Boiling Point: 166°C
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5141(lit.)
• Solubility: alcohol: miscible(lit.)
• PSA: 0.00000
• LogP: 2.55480
• Solubility: Insoluble in water
• Merck: 1566

1,2-Dibromobutane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：T
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides